Cas no 2757911-56-9 (3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid)
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid
- 2757911-56-9
- EN300-37101342
-
- Inchi: 1S/C7H6F3N3O3/c8-7(9,10)6(16)11-2-4-3(5(14)15)1-12-13-4/h1H,2H2,(H,11,16)(H,12,13)(H,14,15)
- InChI Key: LZSJZEIEDHAXPX-UHFFFAOYSA-N
- SMILES: FC(C(NCC1=C(C(=O)O)C=NN1)=O)(F)F
Computed Properties
- Exact Mass: 237.03612555g/mol
- Monoisotopic Mass: 237.03612555g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 95.1Ų
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37101342-0.05g |
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid |
2757911-56-9 | 95.0% | 0.05g |
$996.0 | 2025-03-18 | |
| Enamine | EN300-37101342-0.1g |
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid |
2757911-56-9 | 95.0% | 0.1g |
$1043.0 | 2025-03-18 | |
| Enamine | EN300-37101342-0.25g |
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid |
2757911-56-9 | 95.0% | 0.25g |
$1090.0 | 2025-03-18 | |
| Enamine | EN300-37101342-0.5g |
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid |
2757911-56-9 | 95.0% | 0.5g |
$1137.0 | 2025-03-18 | |
| Enamine | EN300-37101342-1.0g |
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid |
2757911-56-9 | 95.0% | 1.0g |
$1185.0 | 2025-03-18 | |
| Enamine | EN300-37101342-2.5g |
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid |
2757911-56-9 | 95.0% | 2.5g |
$2324.0 | 2025-03-18 | |
| Enamine | EN300-37101342-5.0g |
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid |
2757911-56-9 | 95.0% | 5.0g |
$3438.0 | 2025-03-18 | |
| Enamine | EN300-37101342-10.0g |
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid |
2757911-56-9 | 95.0% | 10.0g |
$5099.0 | 2025-03-18 |
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
Additional information on 3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid
Professional Introduction to 3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic Acid (CAS No. 2757911-56-9)
3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid, with the CAS number 2757911-56-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrazole class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a trifluoroacetamide group and a carboxylic acid moiety, contribute to its unique chemical properties and biological interactions.
The trifluoroacetamide group in 3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid introduces a high degree of lipophilicity and metabolic stability, making it an attractive moiety for drug design. This feature is particularly valuable in the development of bioavailability-enhanced formulations and in extending the half-life of pharmaceutical agents. The carboxylic acid functionality, on the other hand, provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.
Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazole derivatives in medicinal chemistry. Pyrazoles have been extensively studied for their antimicrobial, anti-inflammatory, antiviral, and anticancer properties. Among these derivatives, compounds with structural analogs of 3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid have shown promising results in preclinical studies. These studies suggest that such compounds can interact with various biological targets, including enzymes and receptors involved in disease pathways.
One of the most compelling aspects of 3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid is its potential as a scaffold for drug discovery. The pyrazole ring can be modified in numerous ways to optimize pharmacokinetic and pharmacodynamic properties. For instance, substituents at different positions on the pyrazole ring can influence binding affinity and selectivity towards specific biological targets. Additionally, the presence of both the trifluoroacetamide and carboxylic acid groups allows for further derivatization through amide bond formation or esterification reactions.
In recent years, there has been a growing interest in the development of fluorinated pharmaceuticals due to their enhanced metabolic stability and bioavailability. The trifluoroacetamide group in 3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid aligns with this trend by providing a fluorinated moiety that can improve drug-like properties. This has led to several innovative approaches in drug design, where fluorine atoms are strategically incorporated to modulate drug efficacy and reduce off-target effects.
The carboxylic acid group in this compound also offers opportunities for conjugation with other biomolecules. For example, it can be used to link peptides or proteins via amide bonds, creating conjugates with enhanced targeting capabilities or prolonged circulation times. Such modifications are particularly relevant in the development of biopharmaceuticals and targeted therapies.
From a synthetic chemistry perspective, 3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid serves as an excellent starting material for exploring new synthetic pathways. The combination of functional groups makes it amenable to various organic transformations, including nucleophilic substitution reactions at both the trifluoroacetamide carbonyl carbon and the carboxylic acid group. These reactions can be leveraged to introduce diverse substituents or to construct more complex molecular architectures.
The biological activity of 3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid has been explored in several preclinical models. Initial studies have demonstrated its potential as an inhibitor of certain enzymes implicated in inflammatory responses. The trifluoroacetamide group appears to play a crucial role in modulating enzyme activity by affecting binding kinetics or by stabilizing enzyme-inhibitor complexes. Further research is needed to fully elucidate these mechanisms and to identify potential therapeutic applications.
Moreover,the compound’s ability to cross cell membranes efficiently due to its lipophilic nature makes it an attractive candidate for oral administration. This property is particularly important for drugs that require systemic distribution or prolonged action at target sites. The combination of metabolic stability provided by the trifluoroacetamide group and good solubility offered by the carboxylic acid functionality enhances its overall pharmacokinetic profile.
In conclusion,3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid (CAS No.2757911-56-9) is a versatile compound with significant potential in pharmaceutical research.Its unique structural features make it an excellent scaffold for drug discovery,and its multifunctional nature allows for diverse chemical modifications.Recent advancements in heterocyclic chemistry and fluorinated pharmaceuticals highlight its importance as a building block for novel therapeutic agents.Further exploration of its biological activities and synthetic applications will undoubtedly contribute to future developments in medicinal chemistry.
2757911-56-9 (3-[(2,2,2-trifluoroacetamido)methyl]-1H-pyrazole-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)